3-(4-tert-butylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one

• Molecular Formula: C20H20O5S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)sulfonyl-6-methoxychromen-2-one
• InChI: InChI=1S/C20H20O5S/c1-20(2,3)14-5-8-16(9-6-14)26(22,23)18-12-13-11-15(24-4)7-10-17(13)25-19(18)21/h5-12H,1-4H3
• InChI Key: OHKRLMCJRQJZCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O

Description

3-(4-tert-Butylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one is a synthetic coumarin derivative characterized by a sulfonyl group substituted with a bulky tert-butyl aromatic ring at the 3-position and a methoxy group at the 6-position of the chromen-2-one core. The molecular formula is C₂₀H₂₂O₅S, with a calculated molecular weight of 374.07 g/mol. The tert-butylbenzenesulfonyl moiety introduces significant steric hindrance and lipophilicity, which may influence solubility, crystallinity, and biological interactions .

Biological Activity

3-(4-tert-butylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one is a synthetic organic compound belonging to the class of chromenones. Its structure features a sulfonyl group attached to a tert-butylphenyl ring and a methoxy group on the chromenone core, which may confer unique biological activities. This article explores the biological activity of this compound, including its potential therapeutic applications and mechanisms of action, supported by various studies and data.

Chemical Structure

The compound can be represented as follows:

$$\text{C}_{17}\text{H}_{19}\text{O}_4\text{S}$$

Research has indicated that 3-(4-tert-butylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one may interact with several biological targets, particularly enzymes involved in inflammation and cancer progression. The presence of the sulfonyl group is hypothesized to enhance its reactivity towards these targets, potentially leading to inhibitory effects on specific enzymes.

Anticancer Properties

In vitro studies have demonstrated that this compound exhibits significant anticancer activity. It has been shown to inhibit the proliferation of various cancer cell lines, including breast and colon cancer cells. The mechanism appears to involve the induction of apoptosis and cell cycle arrest.

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. Studies suggest that it may reduce the production of pro-inflammatory cytokines and inhibit pathways associated with inflammation, such as NF-kB signaling.

Enzyme Inhibition

Preliminary studies indicate that 3-(4-tert-butylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one may inhibit key enzymes involved in metabolic processes related to cancer and inflammation. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are crucial in mediating inflammatory responses.

Data Table: Summary of Biological Activities

Activity Type	Mechanism	Observed Effect	Reference
Anticancer	Induction of apoptosis	Inhibition of cancer cell proliferation
Anti-inflammatory	Inhibition of NF-kB signaling	Reduction in pro-inflammatory cytokines
Enzyme inhibition	COX inhibition	Decreased inflammatory response

Case Studies

• Breast Cancer Cell Line Study : A study conducted on MCF-7 breast cancer cells revealed that treatment with 3-(4-tert-butylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one resulted in a 50% reduction in cell viability at a concentration of 10 µM after 48 hours. The study also noted significant morphological changes indicative of apoptosis.
• Inflammation Model : In a murine model of inflammation, administration of the compound led to a significant decrease in paw edema compared to control groups. Histological analysis showed reduced infiltration of inflammatory cells.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Table 1: Key Physicochemical Properties of Selected Coumarin Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Key Functional Groups
3-(4-tert-Butylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	4-tert-butylbenzenesulfonyl	374.07	Not reported	Not reported	Sulfonyl, methoxy
7-(4-Chlorobenzyloxy)-6-methoxy-2H-chromen-2-one	4-chlorobenzyloxy	316.00	171.8–172.3	76.13	Ether, methoxy
3-(4-Hydroxyphenyl)-6-methoxy-2H-chromen-2-one	4-hydroxyphenyl	268.27	Not reported	Not reported	Hydroxyl, methoxy
3-(4-Iodophenyl)-6-methoxy-2H-chromen-2-one	4-iodophenyl	~370.00 (estimated)	Not reported	Not reported	Halogen (I), methoxy
3-(2-Bromo-4,5-dimethoxyphenyl)-6-methoxy-2H-chromen-2-one	2-bromo-4,5-dimethoxyphenyl	391.21	Not reported	Not reported	Bromine, methoxy

Key Observations:

• Molecular Weight and Lipophilicity : The tert-butylbenzenesulfonyl group increases molecular weight (374.07 g/mol) compared to simpler derivatives (e.g., 268.27 g/mol for the hydroxyphenyl analog). This bulky substituent likely reduces aqueous solubility but enhances membrane permeability .
• Thermal Stability : Ether-linked derivatives (e.g., 7-(4-chlorobenzyloxy)-6-methoxy-2H-chromen-2-one) exhibit defined melting points (~172°C), while sulfonyl-containing compounds may require specialized crystallization methods due to steric effects .

Structural Analysis and Validation

• Crystallography : Tools like SHELX and ORTEP-3 are critical for resolving sterically congested structures. The tert-butyl group may complicate crystal packing, necessitating high-resolution data .
• Spectroscopic Validation : ¹H/¹³C NMR and HRMS are standard for confirming substituent identity. For example, sulfonyl protons in the target compound would exhibit distinct downfield shifts (~7.5–8.5 ppm) compared to ether-linked analogs .